Cas no 2106741-35-7 (methyl 3-amino-2-(2,5-difluorophenyl)propanoate)

• Product Name: methyl 3-amino-2-(2,5-difluorophenyl)propanoate
• CAS No: 2106741-35-7
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 5951266
• PubChem ID: 165696659
• Update Time: 2025-07-01

methyl 3-amino-2-(2,5-difluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2,5-difluorophenyl)propanoate
• EN300-1754366
• 2106741-35-7

• Inchi： 1S/C10H11F2NO2/c1-15-10(14)8(5-13)7-4-6(11)2-3-9(7)12/h2-4,8H,5,13H2,1H3
• InChI Key： ACOIABDLQIVZSJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(C(=O)OC)CN)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-2-(2,5-difluorophenyl)propanoate

Introduction to Methyl 3-Amino-2-(2,5-Difluorophenyl)Propanoate (CAS No. 2106741-35-7)

Methyl 3-amino-2-(2,5-difluorophenyl)propanoate, identified by the CAS number 2106741-35-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a propanoate backbone with a methyl ester group, an amino substituent, and a fluorinated phenyl ring. These features make it a versatile building block for various chemical reactions and bioactive molecules.

The synthesis of methyl 3-amino-2-(2,5-difluorophenyl)propanoate involves multi-step organic reactions, often utilizing fluorination techniques to introduce the fluorine atoms at specific positions on the aromatic ring. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the compound more accessible for research purposes. Its structure allows for further functionalization, enabling the exploration of its properties in diverse chemical environments.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive agents. Studies have shown that the amino group and fluorinated phenyl ring can participate in hydrogen bonding and π-interactions, respectively, which are critical for molecular recognition and binding in biological systems. Researchers have explored its role in enzyme inhibition and receptor modulation, suggesting its utility in therapeutic drug design.

In addition to its pharmacological applications, methyl 3-amino-2-(2,5-difluorophenyl)propanoate has been investigated for its electronic properties. The fluorinated aromatic ring contributes to the compound's stability and electronic characteristics, making it a candidate for materials science applications. Recent research has focused on its use in organic electronics, where its ability to undergo redox reactions could be harnessed for advanced electronic devices.

The compound's reactivity is another area of active research. The presence of both an amino group and an ester group introduces multiple reactive sites within the molecule. Chemists have exploited these sites to develop novel synthetic pathways, leading to the creation of complex molecules with tailored functionalities. This versatility underscores the importance of methyl 3-amino-2-(2,5-difluorophenyl)propanoate as a key intermediate in organic synthesis.

Moreover, the environmental impact of this compound has been a topic of interest. Researchers have examined its biodegradability and toxicity profiles to assess its safety for industrial and medical applications. Preliminary studies suggest that it exhibits low toxicity under standard conditions, which aligns with its potential use in pharmaceutical formulations.

In conclusion, methyl 3-amino-2-(2,5-difluorophenyl)propanoate (CAS No. 2106741-35-7) is a multifaceted compound with wide-ranging applications across chemistry and pharmacology. Its unique structure and reactivity make it a valuable tool for advancing scientific research and technological innovations. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in various scientific disciplines.